Cas no 13551-66-1 (Acetic acid,2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)thio]-, ethyl ester)

• Product Name: Acetic acid,2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)thio]-, ethyl ester
• CAS No: 13551-66-1
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 225904
• PubChem ID: 312119
• Update Time: 2025-04-19

Acetic acid,2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)thio]-, ethyl ester
• ethyl 2-(2,5-dimethyl-4-nitropyrazol-3-yl)sulfanylacetate
• DTXSID10309970
• 13551-66-1
• Z1207785462
• AKOS008264694
• NSC-220282
• NSC220282

• Inchi： 1S/C9H13N3O4S/c1-4-16-7(13)5-17-9-8(12(14)15)6(2)10-11(9)3/h4-5H2,1-3H3
• InChI Key： BBDRYVUSGWYVBB-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=C(C(C)=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.06279
• Monoisotopic Mass: 259.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 371.5°C at 760 mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.601
• PSA: 87.26